Cas no 874590-17-7 (N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide)

• Product Name: N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide
• CAS No: 874590-17-7
• MF: C₁₁H₁₀ClN₃O₂S
• MW: 283.733999729156
• CID: 3081990
• PubChem ID: 3163490
• Update Time: 2025-05-20

N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide
• STL381682
• AKOS000297935
• N-(6-acetamido-1,3-benzothiazol-2-yl)-2-chloroacetamide
• N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-chloroacetamide
• BBL030662
• N-(6-acetamidobenzo[d]thiazol-2-yl)-2-chloroacetamide
• 2-chloro-N-(6-acetamido-1,3-benzothiazol-2-yl)acetamide
• 874590-17-7
• VS-09960

• MDL： MFCD06753084
• Inchi： 1S/C11H10ClN3O2S/c1-6(16)13-7-2-3-8-9(4-7)18-11(14-8)15-10(17)5-12/h2-4H,5H2,1H3,(H,13,16)(H,14,15,17)
• InChI Key： JRUJUWJCYPWFQN-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC2C=CC(=CC=2S1)NC(C)=O)=O

Computed Properties

• Exact Mass: 283.0182254Da
• Monoisotopic Mass: 283.0182254Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.3Ų

N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide

Comprehensive Overview of N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide (CAS No: 874590-17-7)

The compound N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide, identified by the CAS registry number 874590-17-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

Recent studies have highlighted the importance of benzothiazole derivatives in various biological systems. The benzothiazole moiety, a heterocyclic structure with two nitrogen atoms, is known for its versatility in chemical synthesis and its ability to interact with biological targets such as enzymes and receptors. The acetylamino group attached at the 6-position of the benzothiazole ring introduces additional functional groups, enhancing the compound's reactivity and bioavailability.

The presence of a chloro-acetamide group at the 2-position further modulates the physical and chemical properties of the molecule. This substitution pattern not only influences the compound's solubility but also plays a crucial role in its pharmacokinetic profile. Recent research has demonstrated that such substitutions can significantly alter the molecule's ability to cross cellular membranes, making it a promising candidate for drug delivery systems.

From a synthetic perspective, the preparation of N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The optimization of these reaction conditions has been a focal point in recent studies, with researchers exploring green chemistry approaches to enhance yield and reduce environmental impact.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes associated with inflammatory processes. Preclinical studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways. These findings are supported by recent in vitro assays that demonstrate its ability to suppress pro-inflammatory cytokines, making it a candidate for anti-inflammatory drug development.

Beyond pharmacology, the structural integrity of this compound makes it suitable for applications in materials science. Its aromatic system and functional groups can be exploited in the synthesis of advanced materials such as organic semiconductors or high-performance polymers. Emerging research in this area is exploring its potential as a building block for next-generation electronic materials.

In conclusion, N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide (CAS No: 874590-17-7) stands out as a versatile molecule with diverse applications across multiple scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable compound for future research and development.